Cas no 1260809-94-6 (2-Bromo-8-methylimidazo[1,2-a]pyridine)

• Product Name: 2-Bromo-8-methylimidazo[1,2-a]pyridine
• CAS No: 1260809-94-6
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD11976215
• CID: 4565558
• PubChem ID: 71306118
• Update Time: 2025-11-02

2-Bromo-8-methylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-8-methylimidazo[1,2-a]pyridine
• 2-BROMO-8-METHYLH-IMIDAZO[1,2-A]PYRIDINE
• AM805948
• SY279559
• W10491
• 1260809-94-6
• CS-0338190
• MFCD11976215

• MDL： MFCD11976215
• Inchi： 1S/C8H7BrN2/c1-6-3-2-4-11-5-7(9)10-8(6)11/h2-5H,1H3
• InChI Key： PCNPPIXVSSKWNV-UHFFFAOYSA-N
• SMILES： BrC1=CN2C=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-Bromo-8-methylimidazo[1,2-a]pyridine

2-Bromo-8-methylimidazo[1,2-a]pyridine (CAS 1260809-94-6): A Versatile Heterocyclic Compound in Modern Pharmaceutical Research

In the realm of heterocyclic chemistry, 2-Bromo-8-methylimidazo[1,2-a]pyridine (CAS 1260809-94-6) has emerged as a significant building block for pharmaceutical development. This imidazopyridine derivative combines the structural features of both imidazole and pyridine rings, creating a privileged scaffold that demonstrates remarkable biological activity potential. With molecular formula C₈H₇BrN₂ and molecular weight of 211.06 g/mol, this compound has become increasingly important in drug discovery programs targeting various therapeutic areas.

The growing interest in 2-Bromo-8-methylimidazo[1,2-a]pyridine synthesis reflects current trends in medicinal chemistry, where researchers seek novel heterocyclic frameworks to address drug resistance and improve pharmacokinetic properties. Recent studies highlight its utility as a key intermediate in the preparation of imidazo[1,2-a]pyridine-based drug candidates, particularly for central nervous system disorders and anti-inflammatory applications. The bromine substitution at position 2 offers excellent opportunities for further functionalization through cross-coupling reactions, making it valuable for structure-activity relationship studies.

From a synthetic chemistry perspective, 2-Bromo-8-methylimidazo[1,2-a]pyridine properties include good stability under standard laboratory conditions, with melting point typically ranging between 120-125°C. Its solubility profile shows moderate dissolution in common organic solvents like dichloromethane, ethyl acetate, and dimethyl sulfoxide, while being less soluble in water. These physicochemical characteristics of imidazopyridine derivatives contribute to their handling convenience in laboratory settings and potential for scale-up processes.

The pharmaceutical applications of CAS 1260809-94-6 have gained attention in recent years, particularly in the development of kinase inhibitors and GABA receptor modulators. Researchers investigating new imidazo[1,2-a]pyridine drugs have reported promising results in preclinical models of anxiety disorders and neurodegenerative diseases. The structural motif present in this compound appears to enhance blood-brain barrier penetration, a crucial factor for CNS-targeting therapeutics. Additionally, its potential in cancer research has been explored through various structure-activity relationship studies.

Quality control parameters for 2-Bromo-8-methylimidazo[1,2-a]pyridine typically include HPLC purity assessment (>98%), residual solvent analysis, and confirmation of bromine content. Advanced analytical techniques such as LC-MS and ¹H/¹³C NMR spectroscopy are routinely employed for structural verification. These rigorous quality standards ensure the compound's suitability for pharmaceutical research applications where reproducibility is paramount.

In the context of green chemistry initiatives, recent developments in imidazo[1,2-a]pyridine synthesis methods have focused on minimizing hazardous byproducts and improving atom economy. The brominated derivative discussed here serves as an important case study for sustainable heterocycle functionalization strategies. Researchers are exploring catalytic systems that could potentially reduce the environmental impact of halogenated intermediate production while maintaining high yields and selectivity.

The commercial availability of 2-Bromo-8-methylimidazo[1,2-a]pyridine has increased significantly to meet growing demand from pharmaceutical and biotechnology sectors. Current market analysis suggests steady growth in the imidazopyridine building blocks market, driven by expanding drug discovery programs and increased outsourcing of chemical synthesis services. Suppliers typically offer this compound in various packaging options ranging from milligram quantities for initial screening to kilogram scales for process development.

Storage and handling recommendations for CAS 1260809-94-6 include protection from light and moisture, with ideal storage conditions at 2-8°C under inert atmosphere for long-term preservation. Standard laboratory safety protocols should be followed when working with this compound, including the use of appropriate personal protective equipment. While not classified as highly hazardous, proper ventilation and chemical hygiene practices are recommended during handling.

Future research directions for 2-Bromo-8-methylimidazo[1,2-a]pyridine applications may include exploration of its potential in photopharmacology, where light-sensitive drug derivatives are being developed for spatiotemporal control of biological activity. The bromine substituent offers possibilities for further modification through modern coupling chemistry, potentially leading to novel drug candidates with improved target selectivity and reduced off-target effects.

For researchers considering imidazo[1,2-a]pyridine scaffold optimization, this brominated derivative provides an excellent starting point for medicinal chemistry programs. Its structural features allow for diverse modifications while maintaining the core pharmacophore characteristics that have shown therapeutic promise. As the pharmaceutical industry continues to explore novel heterocyclic systems, compounds like 2-Bromo-8-methylimidazo[1,2-a]pyridine will likely remain important tools in drug discovery efforts.

The intellectual property landscape surrounding imidazo[1,2-a]pyridine derivatives has become increasingly active, with numerous patents filed in recent years covering various therapeutic applications. While CAS 1260809-94-6 itself is commercially available, specific derivatives and formulations incorporating this scaffold may be protected by patent claims, highlighting the importance of thorough freedom-to-operate analyses in drug development programs.

From a regulatory perspective, 2-Bromo-8-methylimidazo[1,2-a]pyridine is generally regarded as a research chemical when used in non-clinical settings. Researchers developing pharmaceutical products containing this scaffold must comply with appropriate regulatory requirements for investigational new drugs. The compound's status as a synthetic intermediate rather than a final active pharmaceutical ingredient affects its classification in various jurisdictions.

Analytical method development for imidazo[1,2-a]pyridine compounds has advanced significantly, with modern techniques enabling precise quantification and characterization. Methods such as UPLC-MS/MS have been successfully applied to study the metabolic fate of related compounds, providing valuable data for drug design optimization. These analytical capabilities support the growing use of 2-Bromo-8-methylimidazo[1,2-a]pyridine in pharmacokinetic and metabolism studies.

In conclusion, 2-Bromo-8-methylimidazo[1,2-a]pyridine (CAS 1260809-94-6) represents an important heterocyclic building block with diverse applications in modern drug discovery. Its unique structural features, synthetic versatility, and demonstrated biological relevance position it as a valuable tool for medicinal chemists. As research into imidazo[1,2-a]pyridine-based therapeutics continues to expand, this compound will likely play an increasingly significant role in the development of novel pharmaceutical agents addressing unmet medical needs.